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Compound of Interest

Compound Name: N-Ethylbutanamide

Cat. No.: B082582

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for N-Ethylbutanamide, a secondary
amide of interest in various chemical and pharmaceutical research contexts.

Molecular Identity and Properties

N-Ethylbutanamide is a chemical compound classified as a secondary amide. Its fundamental
molecular and physical properties are summarized below.

Data Presentation: Core Molecular Information

Parameter Value Source(s)
Chemical Formula CeH13NO [1112113114]
Molecular Weight 115.17 g/mol [31[4]I5]
115.1735 g/mol [2]

115.176 g/mol [1]

CAS Registry Number 13091-16-2 [1][2]I5]

Experimental Protocols
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Detailed experimental protocols for the synthesis or analysis of N-Ethylbutanamide are not
available within the scope of the provided search results. Methodologies would typically involve
standard organic synthesis techniques, such as the reaction of butanoyl chloride with
ethylamine, followed by purification and characterization using methods like NMR
spectroscopy, mass spectrometry, and gas chromatography.

Visualization of Molecular Composition

The following diagram illustrates the logical relationship between the elemental composition of
N-Ethylbutanamide and the calculation of its molecular weight.

Molecular Formula
CeH13NO

Elemental Composition & Atomic Weights

Carbon (C) Hydrogen (H) Nitrogen (IN) (0):47%:1514(0))
6 atoms 13 atoms 1 atom 1 atom
~12.01 g/mol ~1.008 g/mol ~14.01 g/mol ~16.00 g/mol

Summation of Atomic Weights
(6 x 12.01) + (13 x 1.008) + (1 x 14.01) + (1 x 16.00)

Molecular Weight
~115.17 g/mol

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b082582?utm_src=pdf-body
https://www.benchchem.com/product/b082582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Elemental contribution to the molecular weight of N-Ethylbutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

e 2. Butanamide, N-ethyl- [webbook.nist.gov]

e 3. N-Ethylbutanamide | C6H13NO | CID 518695 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. N-Ethylbutanamide | 13091-16-2 [chemicalbook.com]

e 5. N-Ethylbutanamide | 13091-16-2 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of N-
Ethylbutanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b082582#n-ethylbutanamide-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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